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2,7-diamino-4-(4-bromophenyl)-4H-chromene-3-carbonitrile

Name: 2,7-diamino-4-(4-bromophenyl)-4H-chromene-3-carbonitrile
Brand: Smolecule
SKU: S5525133
Rating: 4 (3 reviews)

Catalog No.

S5525133

CAS No.

M.F

C16H12BrN3O

M. Wt

342.19 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2,7-diamino-4-(4-bromophenyl)-4H-chromene-3-carbon...

3. Specification
4. Others

General Information

Product Name

2,7-diamino-4-(4-bromophenyl)-4H-chromene-3-carbonitrile

IUPAC Name

2,7-diamino-4-(4-bromophenyl)-4H-chromene-3-carbonitrile

Molecular Formula

C16H12BrN3O

Molecular Weight

342.19 g/mol

InChI

InChI=1S/C16H12BrN3O/c17-10-3-1-9(2-4-10)15-12-6-5-11(19)7-14(12)21-16(20)13(15)8-18/h1-7,15H,19-20H2

InChI Key

HUZOXHGQHRRACW-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C2C3=C(C=C(C=C3)N)OC(=C2C#N)N)Br

Canonical SMILES

C1=CC(=CC=C1C2C3=C(C=C(C=C3)N)OC(=C2C#N)N)Br

Description

The exact mass of the compound 2,7-diamino-4-(4-bromophenyl)-4H-chromene-3-carbonitrile is 341.01637 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Heterocyclic Chemistry
DBCC belongs to a class of compounds known as chromenes. Chromenes are a type of heterocyclic ring system, meaning they contain atoms of different elements within the ring structure. Research in heterocyclic chemistry often focuses on the synthesis and characterization of novel heterocycles to understand their unique properties and potential applications [].
Organic Fluorophores
The presence of aromatic rings and amine groups in DBCC suggests it may possess fluorescent properties. Fluorescent molecules can be used in various scientific applications, such as bioimaging and sensor development. Further research would be needed to determine DBCC's fluorescence characteristics and potential applications in these areas.
Medicinal Chemistry
The amine groups in DBCC could indicate potential for biological activity. However, there is no available data on the specific biological activity or potential drug targets of DBCC. Researchers in medicinal chemistry explore the synthesis and evaluation of compounds for therapeutic applications. Future studies could investigate DBCC's interaction with biological systems to determine its potential as a drug candidate.